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Compound of Interest

1,3-Dibromo-5-iodo-2-
Compound Name:

methoxybenzene
CAS No.: 704909-77-3
Cat. No.: B6325627

Get Quote

Executive Summary

This guide defines the mandatory disposal procedures for 1,3-Dibromo-5-iodo-2-
methoxybenzene (CAS: 704909-77-3).[1][2][3] Due to its polyhalogenated structure, this
compound is classified as Halogenated Organic Waste.[2][3] It must never be disposed of in
municipal trash, down drains, or mixed with non-halogenated solvents.[3] Strict segregation is
required to prevent the formation of toxic byproducts during downstream incineration.[2][3]

Immediate Action Required:
¢ Segregate: Isolate from oxidizers and acids immediately.[2][3]
o Label: Affix "Hazardous Waste - Halogenated Organic Solid" tags.

o Contain: Use screw-top HDPE or glass containers; do not use metal cans.

Chemical Profile & Hazard Identification
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Understanding the structural properties of this molecule is essential for selecting the correct

waste stream.[2][3]

Property

Specification

Operational Implication

Chemical Name

1,3-Dibromo-5-iodo-2-

methoxybenzene

Primary identifier for waste

tags.

Use for searching additional

Synonym 2,6-Dibromo-4-iodoanisole
safety data.[1][2][3]
Mandatory for waste
CAS Number 704909-77-3 o
manifesting.[1][2][3]
High halogen content requires
Molecular Formula C7HsBr210

specific incineration.[2][3]

Physical State

Solid (Off-white to pale yellow)

Dispose as solid waste unless
dissolved.[2][3]

Primary Hazards

Skin/Eye Irritant (H315, H319),
STOT-SE (H335)

PPE (Nitrile gloves, eye

protection) is mandatory.[2][3]

Structural Safety Insight

The presence of three halogen atoms (2 Bromine, 1 lodine) on the benzene ring makes this

compound resistant to biodegradation.[3] Improper disposal (e.g., standard incineration) can

release corrosive hydrogen halides (HBr, HI) and potentially form dioxin-like compounds if not

treated at sufficiently high temperatures with appropriate scrubbers.[2][3]

Pre-Disposal Segregation & Handling

Core Directive: Prevent cross-contamination. The most common compliance failure is mixing

halogenated solids with non-halogenated liquid waste.[2][3]

Segregation Rules

e Incompatible With: Strong Oxidizers (e.g., Nitric Acid, Peroxides), Strong Bases.[2][3]

» Waste Stream:Halogenated Organic.[2][3]
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o If Solid: Collect in a dedicated solid waste container.[2][3]

o If in Solution: Collect in "Halogenated Solvent" carboys (e.g., with DCM or Chloroform).[3]
Do not mix with non-halogenated solvents (Acetone, Ethanol) if the total halogen content
exceeds 1-2%, as this downgrades the waste classification and increases disposal costs.

[2](3]

Container Specifications

 Recommended: High-Density Polyethylene (HDPE) wide-mouth jars or amber glass bottles
with PTFE-lined caps.[1][2][3]

» Prohibited: Metal containers (corrosion risk from potential hydrolysis releasing acid halides).

[2][3]

Step-by-Step Disposal Protocol
Phase 1: Waste Generation & Collection[1][3]

e Don PPE: Wear nitrile gloves (double-gloving recommended for solutions), lab coat, and
safety glasses.[2][3]

e Transfer:

o Solids: Transfer weigh boats, contaminated paper, and pure solid directly into the
Halogenated Solid Waste bin.[2][3]

o Liquids: Pour reaction mixtures into the Halogenated Solvent Waste carboy. Use a funnel
to prevent spills.[2][3]

o Decontamination: Rinse empty reagent bottles with a small amount of compatible
halogenated solvent (e.g., Dichloromethane) and add rinsate to the liquid waste container.[2]
[3] Deface the original label before discarding the empty bottle in glass trash.

Phase 2: Labeling & Documentation

Every container must be labeled before waste is added.[2][3]

o Label Content:
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o Chemical Name: Write out "1,3-Dibromo-5-iodo-2-methoxybenzene".

o Hazard Checkbox: Mark "Toxic" and "Irritant".[2][3]

o CAS Reference: Add "CAS: 704909-77-3" to the comments section of the tag to assist
EHS/Waste vendors.[2][3]

Phase 3: Storage & Pickup[1]

o Cap Tightly: Never leave waste containers open in the fume hood.
e Secondary Containment: Store the waste bottle in a polyethylene tray to capture leaks.

e Request Pickup: When the container is 90% full, seal it and submit a pickup request via your
facility's EHS portal.[2][3]

Visual Workflows
Logic Diagram: Waste Stream Selection

This decision tree ensures the compound enters the correct destruction pathway.[2][3]
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Figure 1: Decision logic for segregating halogenated aromatic waste.[1][2][3] Note that adding
this compound to a non-halogenated solvent converts the entire mixture into halogenated

waste.[2][3]

Operational Workflow: From Bench to Disposal
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1. Preparation 2. Collection 3. Labeling 4. Storage 5. Handoff
(Don PPE: Nitrile Gloves, Goggles) (Segregate from Oxidizers) (Full Name + CAS 704909-77-3) (Secondary Containment, Cap Tight) (EHS Pickup / Incineration)
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Figure 2: Sequential operational steps for compliant disposal.

Emergency Procedures
Accidental Spilis[1][3][4]

 |solate: Evacuate the immediate area if dust is airborne.[2][3][4]
o Protect: Ensure you are wearing nitrile gloves, lab coat, and goggles.[3]
» Contain:

o Solid Spill: Cover with wet paper towels to prevent dust dispersion.[2][3] Scoop into a bag
and place in the solid waste bin.

o Liquid Spill: Absorb with vermiculite or spill pads.[2][3] Do not use paper towels alone for
large solvent spills as they can increase flammability (if dissolved in flammable solvent).[2]

[3]

o Clean: Wipe the area with soap and water.[2][3][5][4] Place all cleanup materials in the
Halogenated Waste container.

Exposure Response[1][6][7][8][9]

» Skin Contact: Wash immediately with soap and copious water for 15 minutes.[2][3][6]

o Eye Contact: Rinse cautiously with water for 15 minutes.[2][3][6][7] Remove contact lenses if
present.[2][3][4][6][8][]

¢ Inhalation: Move to fresh air immediately.

Regulatory & Compliance Context
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This protocol aligns with US EPA standards for halogenated organic waste.[2][3]

o EPA Waste Code: While not P-listed, this material typically falls under F-listed codes (e.g.,
FO01/F002) if spent in halogenated solvents, or is characterized as hazardous due to toxicity.

[2][3]

» Destruction Method: The required disposal method is High-Temperature Incineration with
acid gas scrubbing to neutralize the bromine and iodine byproducts.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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9. 4-lodoanisole | C7H7IO | CID 69676 - PubChem [pubchem.ncbi.nim.nih.gov]

e 10. 182056-39-9|2-Bromo-4-iodo-1-methoxybenzene|BLD Pharm [bldpharm.com]

e 11.915412-18-9|1-Bromo-3-iodo-5-methoxybenzene|BLD Pharm [bldpharm.com]

o 12.174518-82-2|1-Bromo-2,5-dimethoxy-4-iodobenzene|BLD Pharm [bldpharm.com]

e To cite this document: BenchChem. [Operational Guide: Proper Disposal of 1,3-Dibromo-5-
iodo-2-methoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6325627/docs#operational-guide-proper-disposal-of-
1-3-dibromo-5-iodo-2-methoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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